Cas no 1190310-48-5 (4-iodo-1H-pyrrolo[2,3-b]pyridin-6-ol)

• Product Name: 4-iodo-1H-pyrrolo[2,3-b]pyridin-6-ol
• CAS No: 1190310-48-5
• MF: C₇H₅IN₂O
• MW: 260.031873464584
• CID: 4562018
• Update Time: 2025-06-10

4-iodo-1H-pyrrolo[2,3-b]pyridin-6-ol Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-6-hydroxy-7-azaindole
• 6H-Pyrrolo[2,3-b]pyridin-6-one, 1,7-dihydro-4-iodo-
• 4-iodo-1H-pyrrolo[2,3-b]pyridin-6-ol

• Inchi： 1S/C7H5IN2O/c8-5-3-6(11)10-7-4(5)1-2-9-7/h1-3H,(H2,9,10,11)
• InChI Key： UGAYWMDFFLPZPC-UHFFFAOYSA-N
• SMILES： C12NC=CC=1C(I)=CC(=O)N2

Additional information on 4-iodo-1H-pyrrolo[2,3-b]pyridin-6-ol

Comprehensive Overview of 4-iodo-1H-pyrrolo[2,3-b]pyridin-6-ol (CAS No. 1190310-48-5): Properties, Applications, and Research Insights

4-iodo-1H-pyrrolo[2,3-b]pyridin-6-ol (CAS No. 1190310-48-5) is a heterocyclic compound featuring a pyrrolopyridine core substituted with iodine and hydroxyl functional groups. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block. The presence of both iodo and hydroxyl groups enables diverse chemical modifications, making it valuable for drug discovery programs targeting kinase inhibitors and other biologically relevant scaffolds.

Recent studies highlight the growing demand for pyrrolopyridine derivatives in medicinal chemistry, particularly in oncology and CNS drug development. Researchers frequently search for "4-iodo-1H-pyrrolo[2,3-b]pyridin-6-ol synthesis" and "CAS 1190310-48-5 applications" as this compound serves as a key intermediate for PROTACs (Proteolysis Targeting Chimeras) and covalent inhibitor design. Its molecular weight (260.03 g/mol) and moderate polarity make it suitable for structure-activity relationship (SAR) studies in fragment-based drug discovery.

The compound's X-ray crystallography data reveals interesting intermolecular hydrogen bonding patterns, which explains its solid-state stability. Analytical techniques like HPLC purity analysis (typically >98%) and LC-MS characterization are essential for quality control, as emphasized in recent publications. Environmental scientists also explore its biodegradation pathways, addressing concerns about "heterocyclic compound environmental impact" - a trending topic in green chemistry forums.

From a commercial perspective, 4-iodo-1H-pyrrolo[2,3-b]pyridin-6-ol suppliers often provide technical specifications including:
- Melting point: 215-218°C (decomposition)
- Solubility: DMSO >50 mg/mL, limited water solubility
- Storage conditions: 2-8°C under inert atmosphere
These parameters are critical for researchers investigating "pyrrolopyridine solubility enhancement" or developing novel formulation strategies.

Patent literature indicates expanding applications in material science, particularly as a precursor for organic electronic materials. The conjugated π-system allows potential use in OLEDs or organic semiconductors, aligning with industry searches for "nitrogen-rich heterocycles for optoelectronics". Computational chemistry studies predict favorable HOMO-LUMO energy gaps for charge transport applications.

Safety data sheets emphasize standard laboratory precautions when handling this compound, though it doesn't fall under hazardous material classifications. The scientific community actively discusses "safe handling of iodinated heterocycles" in online chemistry communities, reflecting broader EHS (Environment, Health and Safety) trends in research laboratories worldwide.

Ongoing clinical trials involving structurally related compounds have increased visibility of pyrrolo[2,3-b]pyridine scaffolds in PubMed searches. Database analytics show rising interest in "kinase inhibitor pharmacophores" and "fragment-based drug design", positioning this compound as a valuable tool for medicinal chemists exploring next-generation therapeutics.

The compound's stability under various pH conditions (2-9) makes it suitable for "prodrug development" research, another hot topic in pharmaceutical forums. Recent conference presentations have highlighted its utility in creating targeted drug delivery systems, particularly for crossing biological barriers like the blood-brain barrier.

Analytical method development for 4-iodo-1H-pyrrolo[2,3-b]pyridin-6-ol quantification remains an active research area, with recent Journal of Chromatography articles describing improved UPLC-UV methods for trace analysis. These advancements address industry needs for "impurity profiling of pharmaceutical intermediates" - a critical quality control requirement in GMP manufacturing.

Emerging applications in chemical biology include its use as a photoaffinity labeling probe, capitalizing on the iodine atom's reactivity. This aligns with growing interest in "activity-based protein profiling" techniques for target identification. The compound's UV-Vis absorption characteristics (λmax ~290 nm) also make it useful for spectroscopic studies of molecular interactions.

Supply chain data indicates stable availability of CAS 1190310-48-5 from specialty chemical providers, with current market trends showing increased demand from Asia-Pacific research institutions. Industry reports track its inclusion in "building block libraries" for high-throughput screening, reflecting broader shifts toward modular drug discovery approaches.

Environmental fate studies published in Green Chemistry journals demonstrate that 4-iodo-1H-pyrrolo[2,3-b]pyridin-6-ol undergoes rapid photodegradation in aqueous solutions, addressing sustainability concerns. This property contributes to its favorable environmental risk assessment profile compared to persistent organic pollutants.

In summary, 4-iodo-1H-pyrrolo[2,3-b]pyridin-6-ol represents a multifaceted research chemical with expanding applications across drug discovery, materials science, and chemical biology. Its unique structural features continue to inspire innovative applications, as evidenced by growing publication rates and patent filings involving this versatile heterocyclic system.